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Compound of Interest

Compound Name: Gal-G2-CNP

Cat. No.: B12400442 Get Quote

These application notes provide detailed information and protocols for researchers, scientists,

and drug development professionals utilizing assays involving "Gal-G2-CNP". It is important to

distinguish between two distinct applications that can be associated with this term:

Enzymatic assays using Gal-G2-CNP as a substrate, primarily for the determination of α-

amylase activity.

Immunoassays for the quantification of C-type Natriuretic Peptide (CNP), a peptide hormone.

This document is divided into two parts to address the required instrumentation, protocols, and

underlying principles for each of these distinct assays.

Part 1: α-Amylase Activity Assay using Gal-G2-CNP
Substrate
Application Note

The Gal-G2-CNP based assay is a kinetic colorimetric method for the quantitative

determination of α-amylase activity in serum and plasma.[1][2] This assay is valuable for

diagnosing and monitoring diseases of the pancreas and parotid gland, such as acute

pancreatitis.[1][2]

Principle of the Assay
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The substrate, 2-chloro-4-nitrophenyl-L-O-β-D-galactopyranosyl maltoside (Gal-G2-CNP), is

hydrolyzed by α-amylase to release 2-chloro-p-nitrophenol (CNP) and galactopyranosyl

maltose (Gal-G2).[3] The rate of formation of the yellow-colored CNP is directly proportional to

the α-amylase activity in the sample and can be measured spectrophotometrically at 405 nm.

Instrumentation

The primary instrument required for this assay is a spectrophotometer or a clinical chemistry

analyzer capable of measuring absorbance at 405 nm and maintaining a constant temperature,

typically 37°C. Additional required equipment includes micropipettes, test tubes, and an

incubation chamber.

Quantitative Data Summary

Parameter Value Reference

Wavelength 405 nm

Temperature 37 °C

Linearity 20 - 2000 IU/L

Normal Value Up to 96 IU/L at 37 °C

Sample Volume 20 µL

Reagent Volume 1000 µL

Experimental Protocol

This protocol is a general guideline for the manual determination of α-amylase activity.

Automated procedures on clinical chemistry analyzers are also widely available.

Reagent Preparation and Storage

The Gal-G2-CNP substrate reagent is typically provided as a ready-to-use liquid.

Store the reagent at 2-8°C and protect from light. Do not freeze the reagent.

The reagent is stable until the expiration date indicated on the label when stored properly.
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Specimen Collection and Handling

Serum or heparinized plasma are suitable samples.

Anticoagulants such as citrate and EDTA should not be used as they bind calcium, which is

essential for amylase activity.

Amylase in serum is stable for up to 1 week at 20-25°C and for 1 month at 2-8°C.

Assay Procedure

Pre-incubate the substrate reagent at 37°C.

Pipette 1000 µL of the reagent into a clean test tube.

Add 20 µL of the serum or plasma sample to the reagent.

Mix gently and start a stopwatch.

Incubate the reaction mixture at 37°C.

Record the absorbance at 405 nm at 30, 60, 90, 120, and 150 seconds.

Calculate the mean change in absorbance per minute (ΔA/min).

Calculation of Results

The α-amylase activity is calculated using the following formula:

Amylase Activity (IU/L) = ΔA/min x Factor

The factor is specific to the assay conditions and reagent formulation. A typical factor is 3806.

Workflow for α-Amylase Assay

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


α-Amylase Assay Workflow using Gal-G2-CNP

Reagent Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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